N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,6-dimethoxybenzamide
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Description
N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,6-dimethoxybenzamide is a useful research compound. Its molecular formula is C24H30N2O5 and its molecular weight is 426.513. The purity is usually 95%.
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Scientific Research Applications
Development of New Polycyclic Systems
Research into polycyclic systems that include the 1,4-benzodiazepine and isoindolinone fragments has led to the synthesis of novel fused pentacyclic systems. These systems have been studied for their structural properties, with compounds showing potential applications in the development of new materials and drugs due to their unique chemical structures (Ukhin et al., 2011).
Nanoparticle Carriers for Agricultural Applications
Solid lipid nanoparticles and polymeric nanocapsules have been explored as carrier systems for fungicides, showing advantages in sustained release, reduced environmental toxicity, and improved site-targeted delivery. This approach could potentially be applied to the delivery of a wide range of compounds, including those with complex structures similar to N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,6-dimethoxybenzamide, for agricultural applications (Campos et al., 2015).
Antioxidant Activities of Novel Compounds
The synthesis and analysis of novel compounds for their antioxidant activities provide insights into their potential therapeutic applications. Such studies contribute to understanding how complex molecules can be designed and utilized for their beneficial effects on health (Yüksek et al., 2015).
Serotonin-3 Receptor Antagonists
The development of potent serotonin-3 receptor antagonists involves the structural modification of compounds to improve their pharmacological profile. This research area demonstrates the potential for complex molecules to be used in the development of new therapeutic agents (Harada et al., 1995).
Enantioselective Synthesis of Metabolites
The enantioselective synthesis of metabolites of certain receptor antagonists highlights the importance of stereochemistry in the pharmacological activity of drugs. This research area provides insights into how complex molecules can be synthesized and modified for specific therapeutic applications (Matsubara et al., 2000).
Properties
IUPAC Name |
N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2,6-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N2O5/c1-15(2)13-26-17-11-10-16(12-20(17)31-14-24(3,4)23(26)28)25-22(27)21-18(29-5)8-7-9-19(21)30-6/h7-12,15H,13-14H2,1-6H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJCDWFMXPNHNMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C2=C(C=C(C=C2)NC(=O)C3=C(C=CC=C3OC)OC)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.